Cas no 136-16-3 (Oxythiamine)

Oxythiamine is a thiamine (vitamin B1) analog characterized by the substitution of a hydroxyl group for the amino group in the thiazole ring. This structural modification imparts distinct biochemical properties, making it a valuable tool in research applications. Oxythiamine acts as a competitive inhibitor of thiamine-dependent enzymes, such as transketolase, enabling studies on metabolic pathways like the pentose phosphate pathway. Its inhibitory effects are useful for investigating thiamine-related metabolic disorders and cellular energy metabolism. The compound is also employed in studies of cancer metabolism due to its ability to disrupt glycolytic flux. Oxythiamine is typically supplied as a stable, high-purity solid suitable for experimental use.

Oxythiamine structure

Product Name:Oxythiamine

CAS No:136-16-3

MF:C₁₂H₁₆N₃O₂S

MW:266.339341163635

CID:172051

PubChem ID:8682

Update Time:2025-05-28

Oxythiamine Chemical and Physical Properties

Names and Identifiers

- Thiazolium,3-[(3,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-
- Oxythiamine HCl
- OXYTHIAMINE HYDROCHLORIDE
- Oxythiamine·HCl
- 5-(2-Hydroxyethyl)-3-((4-hydroxy-2-methyl-5-pyrimidinyl)methyl)-4-methyl-thiazolium
- BRN 4153910
- Hydroxythiamine
- Oxythiamin
- Oxythiamine
- Thiazolium, 3-((1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-
- Thiazolium, 5-(2-hydroxyethyl)-3-((4-hydroxy-2-methyl-5-pyrimidinyl)methyl)-4-methyl-
- azolium
- oxythiamine(1+)
- OXYTHIAMINE CHLORIDE HYDROCHLORIDE
- 5-(2-hydroxyethyl)-3-((4-hydroxy-2-methyl-5-pyrimidinyl)methyl)-4-methyl-thi
- thiazolium,5-(2-hydroxyethyl)-3-((4-hydroxy-2-methyl-5-pyrimidinyl)methyl)-4-m
- Oxythiamine·HCl≥ 99% (assay)
- 136-16-3
- THIAZOLIUM, 3-((3,4-DIHYDRO-2-METHYL-4-OXO-5-PYRIMIDINYL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-
- Oxythiamine (Hydroxythiamin)
- 5-(2-hydroxyethyl)-4-methyl-3-[(2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)methyl]-1,3-thiazol-3-ium
- CHEBI:78249
- 1MF36SYZ22
- CHEMBL3305956
- OXYTHIAMINE CATION
- AKOS040733951
- AKOS032954800
- Q27147706
- 5-(2-hydroxyethyl)-4-methyl-3-[(2-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)methyl]-1,3-thiazol-3-ium
- 5-(2-Hydroxyethyl)-4-methyl-3-((2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)methyl)thiazol-3-ium
- 5-[[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium-3-yl]methyl]-2-methyl-1H-pyrimidin-6-one
- CS-0028461
- DTXSID40929206
- hydroxythiamin
- UNII-1MF36SYZ22
- HY-107430
- OXYTHIAMINE ION
- SCHEMBL13741267
- G77655
- Thiazolium, 3-((1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-, chloride (8CI)(9CI)
- OXYTHIAMINE [MI]
- 3-[(3,4-Dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-thiazolium
- EINECS 209-483-4
- UNII-WZJ9E9JTCY
- NSC 56348
- 5-(2-Hydroxyethyl)-3-(4-hydroxy-2-methylpyrimidin-5-ylmethyl)-4-methylthiazolium chloride
- 5-(2-hydroxyethyl)-4-methyl-3-((2-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)methyl)-1,3-thiazol-3-ium
- Thiazolium, 3-((1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-, chloride (8CI)
- DB-240821
- Inchi： 1S/C12H15N3O2S/c1-8-11(3-4-16)18-7-15(8)6-10-5-13-9(2)14-12(10)17/h5,7,16H,3-4,6H2,1-2H3/p+1
- InChI Key： SRDGSXVLAVRBLU-UHFFFAOYSA-O
- SMILES： S1C=[N+](CC2=CN=C(C)NC2=O)C(C)=C1CCO

Computed Properties

Exact Mass: 301.06538
Monoisotopic Mass: 266.096
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 395
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 93.8A^2

Experimental Properties

Density: 1.2416 (rough estimate)
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.6740 (estimate)
PSA: 70.12

Oxythiamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H303+H313+H333
RTECS：XJ7034100
Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month

Oxythiamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-107430-10mM*1mLinDMSO	Oxythiamine	136-16-3		10mM*1mLinDMSO	￥385	2023-07-26
MedChemExpress	HY-107430-100mg	Oxythiamine	136-16-3	96.36%	100mg	￥1600	2025-04-16
MedChemExpress	HY-107430-500mg	Oxythiamine	136-16-3	96.39%	500mg	￥1800	2023-06-14
DC Chemicals	DC12352-100 mg	Oxythiamine (Hydroxythiamin)	136-16-3	>98%	100mg	$100.0	2022-02-28
DC Chemicals	DC12352-250 mg	Oxythiamine (Hydroxythiamin)	136-16-3	>98%	250mg	$200.0	2022-02-28
DC Chemicals	DC12352-1 g	Oxythiamine (Hydroxythiamin)	136-16-3	>98%	1g	$400.0	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O882983-100mg	Oxythiamine	136-16-3	≥99%	100mg	￥502.20	2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce50874-100mg	Oxythiamine (Hydroxythiamin)	136-16-3	98%	100mg	￥534.00	2023-09-07
eNovation Chemicals LLC	Y1242056-100mg	Thiazolium,3-[(3,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-	136-16-3	98%	100mg	$150	2024-06-07
eNovation Chemicals LLC	Y1242056-500mg	Thiazolium,3-[(3,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-	136-16-3	98%	500mg	$465	2023-05-17

Oxythiamine Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

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